Cas no 132577-23-2 (Butanoic acid, 2-[(4-hydroxyphenyl)hydrazono]-3-oxo-, ethyl ester)
![Butanoic acid, 2-[(4-hydroxyphenyl)hydrazono]-3-oxo-, ethyl ester structure](https://www.kuujia.com/scimg/cas/132577-23-2x300.png)
132577-23-2 structure
Product Name:Butanoic acid, 2-[(4-hydroxyphenyl)hydrazono]-3-oxo-, ethyl ester
CAS No:132577-23-2
Molecular Formula:C12H14N2O4
Molecular Weight:0
CID:1231006
Butanoic acid, 2-[(4-hydroxyphenyl)hydrazono]-3-oxo-, ethyl ester Properties
Names and Identifiers
-
- Butanoic acid, 2-[(4-hydroxyphenyl)hydrazono]-3-oxo-, ethyl ester
- ethyl 2-[(4-hydroxyphenyl)hydrazinylidene]-3-oxobutanoate
-
- InChIKey: LHCCVJIVDUBHRD-CNLUSAEGSA-N
- Inchi: 1S/C12H14N2O4/c1-3-18-12(17)11(8(2)15)14-13-9-4-6-10(16)7-5-9/h4-7,15-16H,3H2,1-2H3/b11-8?,14-13+
- SMILES: O(C(C(=C(C([H])([H])[H])O[H])/N=N/C1C([H])=C([H])C(=C([H])C=1[H])O[H])=O)C([H])([H])C([H])([H])[H]
Computed Properties
- Exact Mass: 250.09542
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Rotatable Bond Count: 5
- Monoisotopic Mass: 250.095357g/mol
- Heavy Atom Count: 18
- Complexity: 344
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.9
- Topological Polar Surface Area: 91.5
- Molecular Weight: 250.25g/mol
Experimental Properties
- LogP: 1.38520
- PSA: 87.99
- Refractive Index: 1.552
- Boiling Point: 395.1±44.0 °C at 760 mmHg
- Vapor Pressure: 0.0±0.9 mmHg at 25°C
- Flash Point: 192.7±28.4 °C
- Density: 1.2±0.1 g/cm3
Butanoic acid, 2-[(4-hydroxyphenyl)hydrazono]-3-oxo-, ethyl ester Suppliers
Hubei Rhino Pharmaceutical Tech.co.,Ltd.
(CAS:132577-23-2)
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Butanoic acid, 2-[(4-hydroxyphenyl)hydrazono]-3-oxo-, ethyl ester Related Literature
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Anuj Kumar Tomar,Akanksha Joshi,Gurmeet Singh,Raj Kishore Sharma J. Mater. Chem. A, 2020,8, 24013-24023
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Rajaram Maayuri,Parthasarathy Gandeepan Org. Biomol. Chem., 2023,21, 441-464
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Valerio Bertolasi,Valeria Ferretti,Paola Gilli,Xiaoquan Yao,Chao-Jun Li New J. Chem., 2008,32, 694-704
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H. B. Zheng,W. Chen,H. Gao,Y. Y. Wang,H. Y. Guo,S. Q. Guo,Z. L. Tang,J. Y. Zhang J. Mater. Chem. C, 2017,5, 10746-10753
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Lok-kun Tsui,Yin Xu,Damian Dawidowski,David Cafiso,Giovanni Zangari J. Mater. Chem. A, 2016,4, 19070-19077
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Tamar L. Greaves,Hayden Broomhall,Asoka Weerawardena,Dale A. Osborne,Calum J. Drummond Faraday Discuss., 2018,206, 29-48
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S. Yuge,M. Akiyama,T. Komatsu Chem. Commun., 2014,50, 9640-9643
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Noufal Kandoth,Sharmistha Dutta Choudhury,Tulsi Mukherjee,Haridas Pal Photochem. Photobiol. Sci., 2009,8, 82-90
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Nicolle N. P. Langer,Gurmeet Singh Bindra,Peter H. M. Budzelaar Dalton Trans., 2014,43, 11286-11294
132577-23-2 (Butanoic acid, 2-[(4-hydroxyphenyl)hydrazono]-3-oxo-, ethyl ester) Related Products
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